Cas no 573713-80-1 (2H-1,2,3-TRIAZOL-4-AMINE)

2H-1,2,3-Triazol-4-amine is a heterocyclic compound featuring a triazole ring with an amine substituent at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals, agrochemicals, and material science. The amine group enhances reactivity, enabling facile derivatization for the development of biologically active molecules or functional materials. Its stability and compatibility with various reaction conditions make it a valuable intermediate in organic synthesis. The compound's well-defined structure and purity ensure reproducibility in research and industrial processes. Its utility in click chemistry further underscores its importance as a building block for complex molecular architectures.
2H-1,2,3-TRIAZOL-4-AMINE structure
2H-1,2,3-TRIAZOL-4-AMINE structure
Product Name:2H-1,2,3-TRIAZOL-4-AMINE
CAS No:573713-80-1
MF:C2H4N4
MW:84.0799589157104
MDL:MFCD17078839
CID:3280302
PubChem ID:12295187
Update Time:2025-06-07

2H-1,2,3-TRIAZOL-4-AMINE Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,3-TRIAZOL-4-AMINE
    • 5-aminotriazole
    • MFCD11226179
    • 573713-80-1
    • 1H-[1,2,3]Triazol-4-ylamine HCl
    • 4-amino-1,2,3-triazole
    • 5-amino-1,2,3-triazole
    • EN300-82315
    • AKOS016000049
    • 2H-triazol-4-amine
    • DTXSID60485415
    • MFCD20502555
    • ALBB-027001
    • JSIAIROWMJGMQZ-UHFFFAOYSA-N
    • AKOS016009195
    • 30132-90-2
    • ZB0709
    • MFCD17078839
    • 1H-1,2,3-Triazol-5-amine
    • DTXCID60436225
    • SY014000
    • DA-29375
    • AT33898
    • AKOS006283692
    • DB-134854
    • 1H-1,2,3-Triazol-4-amine
    • MDL: MFCD17078839
    • Inchi: 1S/C2H4N4/c3-2-1-4-6-5-2/h1H,(H3,3,4,5,6)
    • InChI Key: JSIAIROWMJGMQZ-UHFFFAOYSA-N
    • SMILES: N1=C(N)C=NN1

Computed Properties

  • Exact Mass: 84.043596145Da
  • Monoisotopic Mass: 84.043596145Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 67.6Ų

2H-1,2,3-TRIAZOL-4-AMINE Pricemore >>

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